2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide

• IUPAC Name: 2-(benzotriazol-1-yl)-N-[(3-pyridin-3-ylpyrazin-2-yl)methyl]acetamide
• InChI: InChI=1S/C18H15N7O/c26-17(12-25-16-6-2-1-5-14(16)23-24-25)22-11-15-18(21-9-8-20-15)13-4-3-7-19-10-13/h1-10H,11-12H2,(H,22,26)
• InChI Key: CSFBONPOPKGQSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CC(=O)NCC3=NC=CN=C3C4=CN=CC=C4
• Molecular Formula: C18H15N7O
• Molecular Weight: 345.4 g/mol

Description

2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide (BTPMA) is an organic compound that has been studied for its potential use in scientific research. BTPMA is a member of the benzotriazole family and has a molecular formula of C13H15N5O2. BTPMA has been studied for its ability to act as a molecular probe for the detection of metal ions in aqueous solutions, and its ability to form strong complexes with copper, zinc, and other metal ions. This article will discuss the synthesis method of BTPMA, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide has been studied for its potential use in scientific research. It has been shown to act as a molecular probe for the detection of metal ions in aqueous solutions. It has also been used for the detection of copper, zinc, and other metal ions. 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide has also been studied for its potential use in the detection of proteins, DNA, and other biological molecules. 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide has been used in the synthesis of metal-organic frameworks and as a ligand for the immobilization of metal ions.

Mechanism of Action

2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide is able to form strong complexes with metal ions due to its ability to coordinate to the metal ions through its nitrogen and oxygen atoms. The complexation of 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide with metal ions is believed to be a result of the electrostatic interactions between the nitrogen and oxygen atoms of the 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide molecule and the metal ions. The formation of these complexes is believed to be responsible for the detection of metal ions in aqueous solutions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide have not been studied in detail. However, it has been shown to form strong complexes with copper, zinc, and other metal ions, which could potentially have an effect on the biochemical and physiological processes of the body.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide in lab experiments is its ability to form strong complexes with metal ions. This makes it an ideal tool for the detection of metal ions in aqueous solutions. Additionally, 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide can be easily synthesized in two steps and is relatively inexpensive. One limitation of using 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide in lab experiments is that the biochemical and physiological effects of 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide have not been studied in detail.

Future Directions

Some potential future directions for the use of 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide include: further study of its biochemical and physiological effects; further research into its potential use as a molecular probe for the detection of proteins, DNA, and other biological molecules; further research into its potential use in the synthesis of metal-organic frameworks; further research into its potential use as a ligand for the immobilization of metal ions; further research into its potential use as a catalyst; further research into its potential use in drug delivery systems; further research into its potential use in the development of new materials; and further research into its potential use in the development of new sensors.

Synthesis Methods

2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide can be synthesized in two steps. The first step involves the reaction of 1-bromo-3-methyl-1H-1,2,3-benzotriazole with 3-methylpyrazin-2-ylpyridine in the presence of potassium carbonate in aqueous dimethylformamide (DMF). The second step involves the reaction of the resulting product with acetic anhydride in the presence of pyridine. The reaction yields a white solid which is 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide.